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Compound of Interest

Compound Name: Polyoxin

Cat. No.: B077205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed information on the field

application rates of Polyoxin D for the effective management of various fungal diseases in

agricultural crops. The information is intended to guide researchers and professionals in

developing and evaluating crop protection strategies utilizing this biochemical fungicide.

Overview of Polyoxin D
Polyoxin D is a naturally derived fungicide produced through the fermentation of the soil

microorganism Streptomyces cacaoi var. asoensis.[1][2] It offers a unique mode of action,

targeting the inhibition of chitin synthase, an enzyme crucial for the formation of fungal cell

walls.[2][3][4][5][6] This fungistatic action prevents the growth and development of pathogenic

fungi, rather than directly killing them.[1][3][4][5][6] Polyoxin D is recognized for its safety

profile, with low toxicity to mammals, fish, and beneficial insects, making it a suitable

component for integrated pest management (IPM) and organic farming programs.[3][6][7]

Quantitative Data Summary: Field Application Rates
and Efficacy
The following tables summarize the recommended field application rates and observed efficacy

of Polyoxin D against various plant pathogenic fungi on different crops.
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Table 1: Recommended Application Rates of Polyoxin D for Various Crops and Target

Diseases
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Crop
Target
Disease(s)

Formulation

Application
Rate
(Formulatio
n)

Application
Rate (Active
Ingredient)

Reference

Grapes

Powdery

Mildew

(Erysiphe

necator)

5% SC 600 ml/ha 30 g a.i./ha [8][9][10]

Grapes

Powdery

Mildew

(Erysiphe

necator)

Not Specified 10 - 30 ppm Not Specified [3][10]

Rice

Sheath Blight

(Rhizoctonia

solani)

3% WP
355 - 600

g/mu
Not Specified [11]

Rice

Sheath Blight

(Rhizoctonia

solani)

5% SC 600 ml/ha 30 g a.i./ha [8]

Chilli

Powdery

Mildew

(Leveillula

taurica)

5% SC 1000 ml/ha 50 g a.i./ha [8]

Cucumber

Powdery

Mildew

(Podosphaer

a xanthii)

Not Specified 50 ppm Not Specified [3][12]

Cucumber

Downy

Mildew,

Powdery

Mildew

3% WP
467 - 600

g/mu
Not Specified [11]

Watermelon Powdery

Mildew,

Not Specified 100 ppm Not Specified [3][10]
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Gummy Stem

Blight

Watermelon,

Melon

Gummy Stem

Blight
Not Specified 52 ppm Not Specified [3]

Tomato
Early Blight,

Late Blight

0.3% Water

Solution

600 - 1000

ml/mu
Not Specified [11]

Melon Wilt
0.3% Water

Solution

80 - 100

times dilution
Not Specified [11]

Cabbage,

Lettuce

Head Rot,

Bottom Rot

(R. solani)

Not Specified
22.2 - 44.4

ppm
Not Specified [13]

Onion, Carrot

Southern

Blight (S.

rolfsii)

Not Specified
22.2 - 44.4

ppm
Not Specified [13]

Apples,

Berries,

Grapes

Various

Fungal

Diseases

WG

Fungicide

22 - 40 g/100

L
Not Specified [2]

SC: Suspension Concentrate, WP: Wettable Powder, WG: Water Dispersible Granule, ppm:

parts per million, g/ha: grams per hectare, ml/ha: milliliters per hectare, g/mu: grams per mu

(Chinese unit of area), g a.i./ha: grams of active ingredient per hectare.

Table 2: Efficacy of Polyoxin D in Field Trials
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Crop Target Disease
Application
Rate

Percent
Disease
Control /
Efficacy

Reference

Grapes (Leaves) Powdery Mildew
600 ml/ha (5%

SC)
56.4% [9][10]

Grapes

(Bunches)
Powdery Mildew

600 ml/ha (5%

SC)
75.7% [9][10]

Rice Sheath Blight
355 - 600 g/mu

(3% WP)
>80% [11]

Cucumber

Powdery Mildew

(Conidial

Formation)

50 ppm 98.8% inhibition [3][12]

Experimental Protocols
The following are generalized protocols for the field application of Polyoxin D based on

methodologies cited in various studies. Researchers should adapt these protocols to their

specific experimental conditions and local regulations.

Preparation of Polyoxin D Spray Solution
Objective: To prepare a stable and effective spray solution of Polyoxin D for field application.

Materials:

Polyoxin D formulation (e.g., 5% SC, 3% WP)

Clean water

Calibrated measuring cylinders or scales

Spray tank

Agitator (mechanical or manual)
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Adjuvant (optional, check product label)

Procedure:

Fill the spray tank with half the required volume of clean water.

Start the agitator to ensure continuous mixing.

Accurately measure the required amount of Polyoxin D formulation based on the target

application rate (see Table 1).

For Wettable Powders (WP), pre-mix the powder with a small amount of water to form a

slurry before adding it to the tank.

Slowly add the measured Polyoxin D formulation (or slurry) to the spray tank.

Add the remaining volume of water to the spray tank to achieve the final desired

concentration.

If using an adjuvant, add it to the tank last, following the manufacturer's recommendations.

[14]

Continue agitation for at least 5-10 minutes to ensure the solution is thoroughly mixed before

application.

Maintain agitation during transport and application to prevent settling of the active ingredient.

Field Application Protocol
Objective: To apply Polyoxin D effectively to target crops for the control of fungal diseases.

Equipment:

Calibrated sprayer (e.g., backpack sprayer, tractor-mounted sprayer)[8]

Appropriate nozzles for the target crop and disease (e.g., hollow cone nozzles)[8]

Personal Protective Equipment (PPE) as per product label instructions (e.g., coveralls,

gloves, eye protection)[14]
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Procedure:

Timing of Application:

Preventative: Apply before the first signs of disease appear, especially during periods of

high disease pressure.[8][14] Lower rates may be used for preventative applications.[14]

Curative: Apply at the initial onset of disease symptoms.[11] Higher rates are

recommended when disease pressure is high.[14]

Application Frequency:

Applications are typically repeated at 10 to 15-day intervals.[8][10]

The number of applications per season varies depending on the crop and disease

pressure, ranging from 2 to 10 applications.[2][3][10]

Application Method:

Apply as a foliar spray, ensuring thorough coverage of all plant surfaces, including the

undersides of leaves.[11][14]

The product can be applied using various ground or aerial spray equipment.[14]

For soil-borne diseases, Polyoxin D can be applied as a soil drench or through

chemigation.[11][13][14]

Post-Application:

Follow the pre-harvest interval (PHI) as specified on the product label. For some

formulations and crops, the PHI can be as low as 0 days.[8]

Adhere to re-entry intervals (REI) to protect agricultural workers.[14]

Visualizations
Signaling Pathway: Mode of Action of Polyoxin D
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Caption: Competitive inhibition of chitin synthase by Polyoxin D.

Experimental Workflow: Field Application of Polyoxin D
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Caption: Generalized workflow for Polyoxin D field application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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